3β-[(3-O-β-D-Arabinofuranosyl-β-D-glucopyranosyl)oxy]-7β-hydroxycholest-5-en-19-oic acid
3β-[(3-O-β-D-Arabinofuranosyl-β-D-glucopyranosyl)oxy]-7β-hydroxycholest-5-en-19-oic acid
Brand Name:
Vulcanchem
CAS No.:
108179-46-0
VCID:
VC0028377
InChI:
InChI=1S/C38H62O13/c1-18(2)6-5-7-19(3)22-8-9-23-28-24(11-12-37(22,23)4)38(36(46)47)13-10-21(14-20(38)15-25(28)41)48-35-32(45)33(30(43)27(17-40)50-35)51-34-31(44)29(42)26(16-39)49-34/h15,18-19,21-35,39-45H,5-14,16-17H2,1-4H3,(H,46,47)/t19-,21+,22-,23+,24+,25+,26-,27-,28+,29-,30-,31+,32-,33+,34+,35-,37-,38-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)OC6C(C(C(O6)CO)O)O)O)C(=O)O)O)C
Molecular Formula:
C38H62O13
Molecular Weight:
726.901
3β-[(3-O-β-D-Arabinofuranosyl-β-D-glucopyranosyl)oxy]-7β-hydroxycholest-5-en-19-oic acid
CAS No.: 108179-46-0
Main Products
VCID: VC0028377
Molecular Formula: C38H62O13
Molecular Weight: 726.901
![3β-[(3-O-β-D-Arabinofuranosyl-β-D-glucopyranosyl)oxy]-7β-hydroxycholest-5-en-19-oic acid - 108179-46-0](/images/no_structure.jpg)
| CAS No. | 108179-46-0 |
|---|---|
| Product Name | 3β-[(3-O-β-D-Arabinofuranosyl-β-D-glucopyranosyl)oxy]-7β-hydroxycholest-5-en-19-oic acid |
| Molecular Formula | C38H62O13 |
| Molecular Weight | 726.901 |
| IUPAC Name | (3S,7R,8S,9S,10S,13R,14S,17R)-3-[(2R,3R,4S,5R,6R)-4-[(2S,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7-hydroxy-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carboxylic acid |
| Standard InChI | InChI=1S/C38H62O13/c1-18(2)6-5-7-19(3)22-8-9-23-28-24(11-12-37(22,23)4)38(36(46)47)13-10-21(14-20(38)15-25(28)41)48-35-32(45)33(30(43)27(17-40)50-35)51-34-31(44)29(42)26(16-39)49-34/h15,18-19,21-35,39-45H,5-14,16-17H2,1-4H3,(H,46,47)/t19-,21+,22-,23+,24+,25+,26-,27-,28+,29-,30-,31+,32-,33+,34+,35-,37-,38-/m1/s1 |
| Standard InChIKey | CVXPRXYPQSAZGH-TYXJUXJVSA-N |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)OC5C(C(C(C(O5)CO)O)OC6C(C(C(O6)CO)O)O)O)C(=O)O)O)C |
| Last Modified | Aug 20 2021 |
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